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Compound of Interest

Compound Name: Methyl 4-methylnicotinate

Cat. No.: B043241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Methyl 4-
methylnicotinate, a valuable pyridine derivative in medicinal chemistry and drug development.

This document details the primary synthetic methodologies, experimental protocols, and

quantitative data to support research and development efforts.

Introduction
Methyl 4-methylnicotinate, also known as methyl 4-methylpyridine-3-carboxylate, is a

heterocyclic compound of interest in the synthesis of various pharmaceutical agents. Its

structural motif is a key component in the development of novel therapeutics. The synthesis of

this compound is primarily achieved through the esterification of 4-methylnicotinic acid. This

guide will focus on the most common and effective methods for its preparation.

Synthetic Pathways
The principal route for the synthesis of Methyl 4-methylnicotinate is the Fischer-Speier

esterification of 4-methylnicotinic acid with methanol in the presence of an acid catalyst. This

well-established reaction is widely used for the preparation of esters from carboxylic acids and

alcohols.

An alternative approach involves the use of coupling agents to facilitate the esterification under

milder conditions. While effective, these methods are often more expensive and may require
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more complex purification procedures.

Below is a diagram illustrating the primary synthetic pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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